Cas no 1978-21-8 (1,4-Benzenedicarbonyl difluoride (9CI))

• Product Name: 1,4-Benzenedicarbonyl difluoride (9CI)
• CAS No: 1978-21-8
• MF: C₈H₄F₂O₂
• MW: 170.112969398499
• CID: 118258
• PubChem ID: 23234178
• Update Time: 2025-04-18

1,4-Benzenedicarbonyl difluoride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbonyl difluoride (9CI)
• 1,4-Benzenedicarbonyldifluoride
• benzene-1,4-dicarbonyl fluoride
• SCHEMBL102601
• Benzene-1,4-dicarbonyl difluoride
• DTXSID80631371
• 1978-21-8
• terephthaloyl fluoride

• Inchi： 1S/C8H4F2O2/c9-7(11)5-1-2-6(4-3-5)8(10)12/h1-4H
• InChI Key： QAOMIRAFWBTGIR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)F)=CC=1)=O

Computed Properties

• Exact Mass: 170.01792
• Monoisotopic Mass: 170.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14